Cas no 1797655-67-4 (N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide)

• Product Name: N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide
• CAS No: 1797655-67-4
• MF: C₁₃H₁₆N₆O₂
• MW: 288.305141448975
• CID: 5374711
• Update Time: 2025-06-07

N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-2-pyrimidin-2-yloxyacetamide
• N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide

• Inchi： 1S/C13H16N6O2/c1-19(2)11-4-7-14-10(18-11)8-17-12(20)9-21-13-15-5-3-6-16-13/h3-7H,8-9H2,1-2H3,(H,17,20)
• InChI Key： OTUOWQJGXYABNV-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N(C)C)=N1)(=O)COC1=NC=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide

N-{[4-(Dimethylamino)Pyrimidin-2-Yl]Methyl}-2-(Pyrimidin-2-Yloxy)Acetamide: A Comprehensive Overview

The compound with CAS No. 1797655-67-4, known as N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The molecule's structure is characterized by a pyrimidine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. This structural feature contributes to its stability and reactivity, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the dimethylamino group at position 4 of the pyrimidine ring enhances the compound's ability to interact with biological targets, such as enzymes and receptors. This interaction is crucial for modulating cellular processes, making the compound a promising candidate for therapeutic applications. Additionally, the acetamide group attached to the molecule further increases its versatility, allowing for potential modifications to optimize its pharmacokinetic properties.

One of the most notable advancements in the study of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide involves its role in targeted drug delivery systems. Researchers have explored its ability to serve as a carrier for delivering therapeutic agents to specific cells or tissues. The compound's unique structure enables it to encapsulate or conjugate with drugs, ensuring precise delivery while minimizing systemic toxicity. This application has garnered significant attention in the field of nanomedicine, where precise targeting is essential for effective treatment outcomes.

Furthermore, the compound has shown remarkable potential in the field of materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been leveraged to create advanced materials with tailored properties. For instance, SAMs formed by this compound exhibit excellent stability and biocompatibility, making them ideal for use in biosensors and medical devices. The integration of pyrimidine derivatives into such applications underscores their versatility and significance in modern material design.

In terms of synthesis, N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of intermediate pyrimidine derivatives, which are then subjected to specific reaction conditions to introduce the desired functional groups. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

The compound's stability under various environmental conditions is another critical aspect that has been extensively investigated. Studies have demonstrated that N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide exhibits remarkable resistance to thermal degradation and oxidative stress. This property makes it suitable for use in high-performance applications where durability is paramount.

Looking ahead, ongoing research aims to explore the compound's potential in renewable energy technologies. Its electronic properties make it a strong candidate for use in organic photovoltaic (OPV) devices, where it could enhance light absorption and charge transport efficiency. Additionally, its ability to act as a photosensitizer in photocatalytic reactions offers new avenues for sustainable energy production.

In conclusion, N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2-(pyrimidin-2-yloxy)acetamide (CAS No. 1797655-67-4) is a versatile and multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across medicine, materials science, and renewable energy.